Cas no 2229428-34-4 (4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol
• CAS No: 2229428-34-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6499734
• PubChem ID: 165611716
• Update Time: 2025-06-15

4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol
• EN300-1741927
• 2229428-34-4

• Inchi： 1S/C13H20N2O2/c1-9-7-10(8-15-12(9)17-2)13(14)5-3-11(16)4-6-13/h7-8,11,16H,3-6,14H2,1-2H3
• InChI Key： IFOYVJKCGSJMAS-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=NC(=C(C)C=2)OC)(CC1)N

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol

Introduction to 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol (CAS No. 2229428-34-4)

4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol (CAS No. 2229428-34-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclohexane derivatives and features a cyclohexanone core with an amino group and a substituted pyridine ring. The presence of these functional groups imparts distinct chemical and biological activities, making it a promising candidate for various therapeutic interventions.

The structural characteristics of 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol are noteworthy. The cyclohexanone ring provides a rigid scaffold, which can enhance the compound's stability and bioavailability. The amino group, a common functional group in many biologically active molecules, can participate in hydrogen bonding and other interactions that are crucial for receptor binding and biological activity. The 6-methoxy-5-methylpyridin-3-yl substituent adds complexity and functionality, potentially influencing the compound's pharmacological profile.

Recent research studies have explored the potential of 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation in animal models of inflammatory diseases.

Beyond its anti-inflammatory effects, 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and reduce oxidative damage, making it a potential candidate for the treatment of oxidative stress-related conditions.

In the realm of neuropharmacology, 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol has shown promise as a neuroprotective agent. Research has indicated that it can protect neurons from damage caused by glutamate-induced excitotoxicity and oxidative stress. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 4-amino-4-(6-methoxy-5-methylpyridin-3-yl)cyclohexan-1-ol are also an important aspect of its evaluation as a potential therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it demonstrates good tissue distribution, particularly to the brain and other target organs. These properties are essential for ensuring that the compound reaches its intended site of action at therapeutic concentrations.

In terms of safety and toxicity, preliminary assessments have indicated that 4-amino-4-(6-methoxy-5-methylpyridin-3-y)cyclohexan-l-oI has a favorable safety profile at therapeutic doses. However, further extensive toxicological studies are required to fully evaluate its long-term safety and potential side effects.

The synthesis of 4-amino--(6--methoxy--methylpyridin--y)cyclohexan-l-oI involves several steps, including the formation of the cyclohexanone core, introduction of the amino group, and substitution with the 6-methoxy--methylpyridin--y moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods to improve yield and purity is an ongoing area of research.

In conclusion, 4-amino--(6--methoxy--methylpyridin--y)cyclohexan-l-oI (CAS No. 2229428--) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and clinical efficacy will be crucial for realizing its full potential as a novel therapeutic agent.